Cas no 148980-31-8 (Terbium(III) trifluoromethanesulfonate)

• Product Name: Terbium(III) trifluoromethanesulfonate
• CAS No: 148980-31-8
• MF: C₃F₉O₉S₃Tb
• MW: 606.132668495178
• MDL: MFCD00192461
• CID: 100337
• PubChem ID: 24866662
• Update Time: 2025-05-19

Terbium(III) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, terbium(3+) salt (3:1)
• Terbium(III) trifluoromethanesulfonate
• terbium(3+),trifluoromethanesulfonate
• Terbium(III) triflate
• Trifluoromethanesulfonic acid terbium(III) salt
• Terbium tris(trifluoromethanesulfonate)
• Terbium tritriflate
• TERBIUM TRIFLUOROMETHANESULFONATE
• TERBIUM(III) TRIFLUOROMETHANESULPHONATE
• Tetrbium (III) trifluoromethanesulfonate
• TERBIUM (III) TRIFLATE
• TERBIUM (III) TRIFLUOROMETHANESULFONATE
• Terbium(III) trifluoromethanesulfonate >=97%
• Terbium(III) trifluoromethanesulfonate, min. 98%
• Terbium(III)trifluoromethanesulfonate
• TERBIUM TRIFLATE
• Tb(OTf)3
• SC11012
• SY061447
• AK306940
• TERBIUM(III) TRIF
• DTXSID40472580
• 148980-31-8
• AMY37797
• AKOS025243934
• Terbium(III) trifluoromethanesulfonate, >=97%
• MFCD00192461
• terbium(3+);trifluoromethanesulfonate
• D70414
• JLYAVYSVLLIWEK-UHFFFAOYSA-K
• TERBIUM(3+) TRITRIFLATE

• MDL： MFCD00192461
• Inchi： 1S/3CHF3O3S.Tb/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： JLYAVYSVLLIWEK-UHFFFAOYSA-K
• SMILES： [Tb+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 605.78100
• Monoisotopic Mass: 605.78143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: White powder
• Boiling Point: 162°C at 760 mmHg
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Solubility: Not determined

Terbium(III) trifluoromethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Terbium(III) trifluoromethanesulfonate

Terbium(III) Trifluoromethanesulfonate: A Comprehensive Overview

Terbium(III) trifluoromethanesulfonate, also known as terbium triflate, is a rare earth compound with the CAS number 148980-31-8. This compound has garnered significant attention in the scientific community due to its unique properties and versatile applications. The term rare earth compound refers to elements that are chemically similar and exhibit similar physical properties, making them invaluable in various industries.

The chemical formula for terbium triflate is Tb(CF3SO3)3, where terbium (Tb) is a lanthanide element. The triflate ion (CF3SO3-) serves as a strong Lewis acid, which contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of understanding the electronic structure of such compounds, particularly in the context of their use in advanced materials and catalysis.

Terbium(III) trifluoromethanesulfonate is widely used in the field of materials science, especially in the development of phosphors for lighting applications. Its ability to emit light in specific wavelengths makes it a valuable component in light-emitting diodes (LEDs). Researchers have explored the synthesis of this compound through various methods, including solvothermal synthesis and microwave-assisted synthesis, to optimize its luminescent properties.

The crystal structure of terbium triflate has been studied extensively using techniques such as X-ray diffraction. These studies reveal that the compound forms a three-dimensional network with Tb ions coordinated by triflate ions. The coordination geometry plays a crucial role in determining the compound's magnetic and optical properties.

In recent years, there has been a growing interest in the application of terbium(III) trifluoromethanesulfonate as a catalyst in organic synthesis. The Lewis acidity of the triflate ion facilitates various catalytic reactions, including olefin polymerization and oxidation reactions. Scientists have also investigated the use of this compound in asymmetric catalysis, where it has shown promising results in enantioselective reactions.

The synthesis of terbium triflate typically involves the reaction of terbium oxide with trifluoromethanesulfonic acid (CF3SO3H). This reaction is carried out under controlled conditions to ensure high purity and stability of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound.

Terbium(III) trifluoromethanesulfonate has also found applications in magnetic materials. The magnetic properties of this compound are influenced by the electronic configuration of terbium ions, which can exhibit both paramagnetic and diamagnetic behavior depending on their oxidation state and coordination environment.

In conclusion, terbium(III) trifluoromethanesulfonate, or terbium triflate, is a versatile rare earth compound with a wide range of applications in materials science, catalysis, and magnetic materials. Ongoing research continues to uncover new potential uses for this compound, making it an essential material for future technological advancements.